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Compound of Interest

Compound Name: Iodine-120

CAS No.: 15480-34-9

Cat. No.: B1201904

Get Quote

Welcome to the comprehensive technical support center for the production of Iodine-120 (¹²⁰I).

This resource is designed for researchers, scientists, and drug development professionals to

provide troubleshooting guidance and answers to frequently asked questions, ensuring

successful and efficient experimental workflows.

Troubleshooting Guides
This section addresses specific issues that may arise during the production of Iodine-120,

offering potential causes and solutions in a direct question-and-answer format.
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Issue Potential Causes Recommended Solutions

Low or No Yield of ¹²⁰I

Target Issues:- Incorrect target

material (natural tellurium

instead of enriched ¹²⁰Te).-

Non-uniform target thickness.-

Poor adhesion of tellurium to

the backing plate.- Target

melting or damage during

irradiation.

Target Verification &

Preparation:- Confirm the

isotopic enrichment of the

Tellurium-120 target material.-

Ensure a uniform and dense

deposition of ¹²⁰TeO₂ onto the

target backing.- Consider

adding a small percentage of

aluminum oxide (Al₂O₃) to the

tellurium dioxide to improve

adhesion and thermal

conductivity.[1][2]- Optimize

the cooling of the target during

irradiation to prevent melting.

Cyclotron & Beam

Parameters:- Incorrect proton

beam energy.- Low beam

current.- Beam misalignment

on the target.

Beam Optimization:- Calibrate

and verify the proton beam

energy. The optimal energy for

the ¹²⁰Te(p,n)¹²⁰I reaction has a

maximum cross-section

around 14-14.5 MeV.-

Gradually increase the beam

current while monitoring target

temperature.- Use a beam

profiler to ensure the beam is

centered and spread evenly

across the target surface.

Separation & Purification

Issues:- Inefficient distillation of

¹²⁰I from the target.- Leaks in

the distillation apparatus.-

Incorrect trapping solution for

the volatilized iodine.

Separation Process

Optimization:- Optimize the dry

distillation temperature and

duration. For radioiodine from

TeO₂ targets, temperatures

around 750°C are commonly

used.[1][2]- Ensure all

connections in the distillation

setup are airtight.- Use a
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suitable trapping solution, such

as a dilute sodium hydroxide

(NaOH) solution, to efficiently

capture the distilled ¹²⁰I.[2]

High Levels of Radionuclidic

Impurities

Target Impurities:- Presence of

other tellurium isotopes in the

target material (e.g., ¹²²Te,

¹²⁴Te).

Target Purity:- Use highly

enriched ¹²⁰TeO₂ as the target

material to minimize the

production of other iodine

isotopes through (p,n) or (p,2n)

reactions on other tellurium

isotopes.

Incorrect Beam Energy:-

Proton energy is too high,

leading to competing nuclear

reactions.

Energy Optimization:- Maintain

the proton beam energy within

the optimal range for the

¹²⁰Te(p,n)¹²⁰I reaction to

minimize the cross-section of

competing reactions.

Long Delay Before

Purification:- Decay of short-

lived impurities into more

stable, interfering isotopes.

Timely Processing:- Due to the

short half-life of ¹²⁰I

(approximately 81.6 minutes),

prompt separation and

purification after irradiation are

crucial.[3]

Inconsistent Production Yields

Variability in Target

Preparation:- Inconsistent

thickness or density of the

target material.

Standardize Target

Preparation:- Develop and

adhere to a strict, reproducible

protocol for target preparation,

including the amount of

¹²⁰TeO₂ used and the

pressing/deposition method.

Fluctuations in Beam

Parameters:- Unstable beam

current or energy during

irradiation.

Cyclotron Stability:- Ensure the

cyclotron is operating under

stable conditions. Monitor and

record beam parameters
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throughout the irradiation

process.

Difficulty in Recovering

Enriched Target Material

Sublimation of Target Material:-

Excessive heating during the

distillation process can lead to

the loss of the expensive

enriched tellurium.

Controlled Distillation:-

Carefully control the distillation

temperature to be high enough

for iodine volatilization but

below the point of significant

tellurium sublimation. The use

of an inert gas flow can aid in

carrying the iodine away at

lower temperatures.[1]

Frequently Asked Questions (FAQs)
1. What is the most common method for producing Iodine-120?

The most common and efficient method for producing Iodine-120 is via the proton

bombardment of highly enriched Tellurium-120 (¹²⁰Te) targets in a cyclotron. The primary

nuclear reaction is ¹²⁰Te(p,n)¹²⁰I.

2. What is the half-life of Iodine-120, and how does it decay?

Iodine-120 has a half-life of approximately 81.6 minutes (1.35 hours).[3] It decays primarily

through positron emission (β+) and electron capture (EC) to the stable isotope Tellurium-120

(¹²⁰Te).[3]

3. What are the key challenges in Iodine-120 production?

The main challenges include:

Short Half-Life: The 81.6-minute half-life requires rapid and efficient target processing,

purification, and use.[3]

Targetry: Preparing stable, uniform, and highly enriched ¹²⁰Te targets that can withstand high

beam currents is critical for achieving good yields.[4][5]
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Purification: Efficiently separating the microscopic amounts of ¹²⁰I from the bulk tellurium

target material while minimizing the loss of the expensive enriched target is a significant

challenge.[1]

Radionuclidic Purity: Minimizing the co-production of other iodine isotopes requires the use

of highly enriched ¹²⁰Te and precise control over the proton beam energy.

4. What are the expected yields for Iodine-120 production?

Calculated yields for the ¹²⁰Te(p,n)¹²⁰I reaction at a proton energy of 14 MeV can be as high as

346.94 to 642.73 MBq/µA·h. Actual experimental yields will depend on the specific target

design, beam parameters, and separation efficiency.

5. What are the common radionuclidic impurities in Iodine-120 production?

If the Tellurium-120 target is not sufficiently enriched, other iodine isotopes can be produced

from reactions with other tellurium isotopes present in the target. For example:

¹²¹I from ¹²¹Te(p,n) or ¹²²Te(p,2n) reactions.

¹²³I from ¹²³Te(p,n) or ¹²⁴Te(p,2n) reactions.

¹²⁴I from ¹²⁴Te(p,n) reaction.

It is also important to consider the production of the isomeric state, ¹²⁰ᵐI, which has a half-life of

53 minutes.[6]

6. What quality control measures are essential for Iodine-120?

Key quality control tests include:

Radionuclidic Purity: This is determined using gamma-ray spectroscopy to identify and

quantify all radioactive isotopes present in the final product. The characteristic gamma

emissions of ¹²⁰I and potential impurities must be known.

Radiochemical Purity: This ensures that the Iodine-120 is in the desired chemical form (e.g.,

iodide, [¹²⁰I]I⁻). This is often assessed using radio-thin-layer chromatography (radio-TLC) or

high-performance liquid chromatography (radio-HPLC).
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Chemical Purity: This test identifies and quantifies any non-radioactive chemical impurities,

such as residual tellurium from the target.

Quantitative Data Summary
The following table summarizes key quantitative data for the production of Iodine-120 via the

¹²⁰Te(p,n)¹²⁰I reaction.

Parameter Value Reference

Nuclear Reaction ¹²⁰Te(p,n)¹²⁰I

Target Material
Enriched Tellurium-120 Oxide

(¹²⁰TeO₂)

Proton Energy for Max. Cross

Section
~14 - 14.5 MeV

Calculated Maximum Cross

Section
537.83 - 667.99 mbarn

Calculated Production Yield @

14 MeV
346.94 - 642.73 MBq/µA·h

Half-life of ¹²⁰I 81.6 (± 0.2) minutes [3]

Decay Mode
Positron Emission (β+) /

Electron Capture (EC)
[3]

Experimental Protocols
Enriched ¹²⁰TeO₂ Target Preparation
This protocol describes the preparation of a solid target for cyclotron bombardment.

Materials:

Highly enriched Tellurium-120 oxide (¹²⁰TeO₂) powder.

High purity aluminum oxide (Al₂O₃) powder (optional, for improved thermal stability).
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Target backing disc (e.g., platinum, copper, or silver).

Hydraulic press.

Furnace.

Procedure:

Mixing (Optional): If desired, thoroughly mix the enriched ¹²⁰TeO₂ powder with a small

amount of Al₂O₃ powder (e.g., in a 94:6 ratio). This can improve the thermal conductivity and

prevent the target material from melting under the beam.[2]

Pressing: Place a precisely weighed amount of the ¹²⁰TeO₂ (or the mixture) into a die with the

target backing disc. Press the powder onto the disc using a hydraulic press at high pressure

to form a dense, uniform pellet.

Sintering: Transfer the pressed target to a furnace. Heat the target to a temperature just

below the melting point of ¹²⁰TeO₂ (melting point of TeO₂ is 733°C) under an inert

atmosphere or air to sinter the powder into a solid, durable layer.[2]

Cooling: Allow the target to cool down slowly to room temperature to prevent cracking.

Quality Control: Visually inspect the target for uniformity, cracks, and good adhesion to the

backing plate.

Cyclotron Irradiation
Procedure:

Mount the prepared ¹²⁰TeO₂ target into the solid target station of the cyclotron.

Ensure the target is adequately cooled (e.g., with chilled water flow).

Set the proton beam energy to the optimal range (e.g., 14-15 MeV).

Irradiate the target with a proton beam of a specified current for a predetermined duration.

The irradiation time should be a balance between producing a sufficient amount of ¹²⁰I and

its decay, typically 1-2 half-lives.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 14 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9170869/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9170869/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201904?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


After irradiation, allow for a short cooling period before remotely transferring the target to a

shielded hot cell for processing.

Separation and Purification of ¹²⁰I by Dry Distillation
This protocol outlines the separation of ¹²⁰I from the irradiated target material.[1][2][7]

Apparatus:

Tube furnace with temperature control.

Quartz tube to hold the irradiated target.

Inert gas supply (e.g., Argon or Helium) with a flow meter.

Trapping vessel containing a trapping solution (e.g., 0.01 M NaOH).

Shielded "hot cell" environment.

Procedure:

Remotely place the irradiated ¹²⁰TeO₂ target into the quartz tube within the tube furnace.

Connect the quartz tube to the inert gas supply and the trapping vessel.

Begin a slow flow of the inert gas over the target.

Ramp up the furnace temperature to approximately 750°C.[1][2]

The ¹²⁰I will volatilize and be carried by the inert gas stream out of the furnace and into the

trapping vessel.

The ¹²⁰I is captured in the trapping solution, typically as sodium iodide ([¹²⁰I]NaI).

Continue the distillation for a sufficient time to ensure complete release of the ¹²⁰I from the

target matrix (e.g., 30-60 minutes).

After distillation, allow the system to cool down.
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The trapping solution containing the purified ¹²⁰I is then ready for quality control and further

use.

The expensive enriched ¹²⁰TeO₂ target material can be recovered for reuse.

Visualizations
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Experimental Workflow for Iodine-120 Production
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Caption: Experimental workflow for Iodine-120 production.
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Decay Pathway of Iodine-120

¹²⁰I
(T½ = 81.6 min)
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Click to download full resolution via product page

Caption: Decay pathway of Iodine-120.
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Troubleshooting Logic for Low ¹²⁰I Yield
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Caption: Troubleshooting logic for low Iodine-120 yield.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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